Cas no 680223-90-9 (3-(piperidin-4-yl)-1,2-dihydroisoquinolin-1-one hydrochloride)

• Product Name: 3-(piperidin-4-yl)-1,2-dihydroisoquinolin-1-one hydrochloride
• CAS No: 680223-90-9
• MF: C₁₄H₁₇ClN₂O
• MW: 264.750582456589
• MDL: MFCD13152415
• CID: 1027990
• PubChem ID: 23082113
• Update Time: 2025-05-24

3-(piperidin-4-yl)-1,2-dihydroisoquinolin-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Piperidin-4-yl)isoquinolin-1(2H)-one hydrochloride
• 3-(4-piperidinyl)-1(2H)-Isoquinolinone HCL
• 3-piperidin-4-yl-2H-isoquinolin-1-one,hydrochloride
• 3-(piperidin-4-yl)-2H-isoquinolin-1-one hydrochloride
• AK-38610
• ANW-61592
• CTK8B8918
• KB-233714
• SureCN3442229
• 3-(piperidin-4-yl)-1,2-dihydroisoquinolin-1-one hydrochloride
• EN300-258106
• 3-(Piperidin-4-yl)isoquinolin-1(2H)-one--hydrogen chloride (1/1)
• SCHEMBL3442229
• MB12320
• DTXSID70630393
• 3-(Piperidin-4-yl)isoquinolin-1(2H)-onehydrochloride
• BYSNLBSAOFVXIV-UHFFFAOYSA-N
• 3-piperidin-4-yl-2H-isoquinolin-1-one;hydrochloride
• 680223-90-9
• 3-(Piperidin-4-yl)isoquinolin-1-ol HCl

• MDL： MFCD13152415
• Inchi： 1S/C14H16N2O.ClH/c17-14-12-4-2-1-3-11(12)9-13(16-14)10-5-7-15-8-6-10;/h1-4,9-10,15H,5-8H2,(H,16,17);1H
• InChI Key： BYSNLBSAOFVXIV-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2C=CC=CC=2C=C(C2CCNCC2)N1

Computed Properties

• Exact Mass: 264.10300
• Monoisotopic Mass: 264.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 331
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Boiling Point: 484.3°C at 760 mmHg
• Flash Point: 246.7°C
• PSA: 44.89000
• LogP: 3.12590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 3-(piperidin-4-yl)-1,2-dihydroisoquinolin-1-one hydrochloride

Comprehensive Overview of 3-(piperidin-4-yl)-1,2-dihydroisoquinolin-1-one hydrochloride (CAS No. 680223-90-9)

3-(piperidin-4-yl)-1,2-dihydroisoquinolin-1-one hydrochloride (CAS No. 680223-90-9) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This piperidine-derived molecule is characterized by its unique dihydroisoquinolinone core, which contributes to its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which may influence receptor binding affinity and enzyme modulation.

The compound's hydrochloride salt form enhances its solubility, making it more suitable for in vitro and in vivo studies. Its molecular framework is often explored in the context of central nervous system (CNS) targeting, as the piperidine moiety is a common feature in many neuroactive compounds. Recent studies have investigated its potential role in addressing neurodegenerative disorders, a topic of high relevance given the global rise in conditions like Alzheimer's and Parkinson's diseases.

From a synthetic chemistry perspective, 3-(piperidin-4-yl)-1,2-dihydroisoquinolin-1-one hydrochloride is valued for its versatility. It serves as a key intermediate in the preparation of more complex molecules, particularly those targeting G-protein-coupled receptors (GPCRs). The compound's isoquinolinone scaffold is also being studied for its potential in cancer therapeutics, aligning with the growing demand for novel oncology treatments.

In the realm of medicinal chemistry, this compound is frequently discussed in relation to structure-activity relationship (SAR) studies. Researchers are keen to understand how modifications to its piperidin-4-yl group or dihydroisoquinolin-1-one backbone could enhance its bioactivity. Such investigations are critical for optimizing drug efficacy and minimizing off-target effects, which are common challenges in modern pharmacology.

The compound's CAS No. 680223-90-9 is often searched in academic databases and chemical supplier catalogs, reflecting its utility across multiple disciplines. Its relevance extends to high-throughput screening (HTS) platforms, where it is used to identify potential lead compounds for further development. Additionally, its physicochemical properties, such as logP and pKa, are meticulously documented to aid in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) predictions.

Given the increasing focus on personalized medicine, 3-(piperidin-4-yl)-1,2-dihydroisoquinolin-1-one hydrochloride is also being evaluated for its potential in targeted therapy approaches. Its ability to interact with specific biomolecular targets makes it a candidate for precision medicine applications, particularly in diseases with genetic underpinnings. This aligns with current trends in healthcare, where treatments are increasingly tailored to individual patient profiles.

In summary, 3-(piperidin-4-yl)-1,2-dihydroisoquinolin-1-one hydrochloride (CAS No. 680223-90-9) represents a promising area of research in both pharmaceutical development and biochemical exploration. Its structural features and potential applications continue to inspire innovative studies, making it a compound of enduring interest in the scientific community.